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Compound of Interest

Compound Name: 5-Methylisoxazole-3-carbonitrile

Cat. No.: B1325030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed multi-step synthesis for

5-methylisoxazole-3-carbonitrile, a valuable building block in medicinal chemistry, starting

from the readily available precursor, ethyl acetoacetate. While a direct one-pot synthesis is not

prominently documented, this guide outlines a plausible and chemically sound three-step

pathway, providing detailed experimental protocols adapted from established literature

precedents.

Synthetic Strategy Overview
The proposed synthesis is a three-step process, beginning with the formation of the isoxazole

core, followed by functional group interconversions to introduce the desired nitrile group at the

3-position. The overall workflow is depicted below.
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Ethyl Acetoacetate 3-Methyl-5-isoxazolone  Step 1: Cyclocondensation   3-Amino-5-methylisoxazole  Step 2: Chloroamination   5-Methylisoxazole-3-carbonitrile  Step 3: Sandmeyer Reaction  
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3-Methyl-5-isoxazolone 3-Chloro-5-methylisoxazole a) Chlorination 3-Amino-5-methylisoxazole b) Amination 
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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